Cas no 2680755-86-4 (tert-butyl N-2-(2-bromo-4-fluorophenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2-bromo-4-fluorophenyl)propan-2-ylcarbamate
• CAS No: 2680755-86-4
• MF: C₁₄H₁₉BrFNO₂
• MW: 332.208566904068
• CID: 5624878
• PubChem ID: 165923947
• Update Time: 2025-05-22

tert-butyl N-2-(2-bromo-4-fluorophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295879
• tert-butyl N-[2-(2-bromo-4-fluorophenyl)propan-2-yl]carbamate
• 2680755-86-4
• tert-butyl N-2-(2-bromo-4-fluorophenyl)propan-2-ylcarbamate

• Inchi： 1S/C14H19BrFNO2/c1-13(2,3)19-12(18)17-14(4,5)10-7-6-9(16)8-11(10)15/h6-8H,1-5H3,(H,17,18)
• InChI Key： PVQIYDSUFHZEEP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C)(C)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 331.05832g/mol
• Monoisotopic Mass: 331.05832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-2-(2-bromo-4-fluorophenyl)propan-2-ylcarbamate

Comprehensive Guide to tert-butyl N-2-(2-bromo-4-fluorophenyl)propan-2-ylcarbamate (CAS No. 2680755-86-4)

tert-butyl N-2-(2-bromo-4-fluorophenyl)propan-2-ylcarbamate (CAS No. 2680755-86-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This bromo-fluorophenyl carbamate derivative serves as a crucial intermediate in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. The compound's unique molecular structure, featuring both bromo and fluoro substituents on the aromatic ring, makes it highly valuable for structure-activity relationship (SAR) studies in drug discovery.

The growing interest in fluorinated pharmaceutical intermediates has positioned tert-butyl N-2-(2-bromo-4-fluorophenyl)propan-2-ylcarbamate as a compound of significant research importance. Recent trends in medicinal chemistry show increased demand for halogenated aromatic compounds, particularly those with fluorine substitutions, due to their enhanced metabolic stability and bioavailability in drug candidates. Researchers frequently search for information about carbamate protecting groups and bromo-fluoro aromatic building blocks, making this compound particularly relevant in current synthetic chemistry discussions.

From a chemical perspective, tert-butyl N-2-(2-bromo-4-fluorophenyl)propan-2-ylcarbamate demonstrates excellent stability under standard laboratory conditions, with a molecular weight of 316.21 g/mol. The tert-butyl carbamate (Boc) protecting group offers robust protection for amines during multi-step synthetic sequences, while the 2-bromo-4-fluorophenyl moiety provides an excellent handle for further functionalization through various cross-coupling reactions. These characteristics make it particularly valuable for researchers developing PET radiotracers and other diagnostic agents where fluorine incorporation is essential.

The synthetic applications of CAS 2680755-86-4 extend beyond pharmaceutical research. Material scientists have explored its potential in creating specialized fluorinated polymers with unique electronic properties. The compound's aromatic bromine functionality allows for precise polymer chain modifications through controlled polymerization techniques. Recent publications highlight its use in developing advanced materials for organic electronics, particularly in the fabrication of OLED components and charge transport materials.

Quality control of tert-butyl N-2-(2-bromo-4-fluorophenyl)propan-2-ylcarbamate typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) with UV detection remains the gold standard for purity assessment, while nuclear magnetic resonance (NMR) spectroscopy, particularly 19F NMR, provides structural confirmation. Mass spectrometry is routinely employed to verify the molecular weight and fragmentation pattern of this bromo-fluoro carbamate compound. These analytical procedures ensure the compound meets the stringent requirements of pharmaceutical-grade intermediates.

Storage and handling recommendations for tert-butyl N-2-(2-bromo-4-fluorophenyl)propan-2-ylcarbamate follow standard laboratory protocols for sensitive organic compounds. The material should be kept in airtight containers under inert atmosphere at temperatures between 2-8°C to maintain stability. While not classified as hazardous under normal conditions, proper personal protective equipment including gloves and safety glasses should be used when handling this fluorophenyl derivative to prevent potential irritation.

The commercial availability of CAS 2680755-86-4 has increased significantly in recent years, reflecting its growing importance in chemical research. Major suppliers typically offer this pharmaceutical intermediate in quantities ranging from milligrams to kilograms, with purity grades from 95% to 99.5%. Current market analysis indicates steady demand growth for such halogenated building blocks, particularly from contract research organizations and academic institutions engaged in drug discovery programs.

Recent scientific literature reveals innovative applications of tert-butyl N-2-(2-bromo-4-fluorophenyl)propan-2-ylcarbamate in asymmetric synthesis. The compound's prochiral center has been successfully exploited in catalytic enantioselective transformations, yielding optically active products important for chiral drug synthesis. These developments align with the pharmaceutical industry's increasing focus on single-enantiomer drugs, making this fluorinated intermediate particularly valuable for modern medicinal chemistry.

Environmental considerations for tert-butyl N-2-(2-bromo-4-fluorophenyl)propan-2-ylcarbamate follow standard protocols for organic chemical waste disposal. While the compound doesn't present significant environmental hazards, proper waste management through licensed chemical disposal services is recommended. Researchers investigating green chemistry alternatives have explored catalytic methods for introducing similar functionalities without halogenated precursors, though bromo-fluoro compounds remain indispensable for many synthetic pathways.

Future research directions for tert-butyl N-2-(2-bromo-4-fluorophenyl)propan-2-ylcarbamate (CAS No. 2680755-86-4) likely include expanded applications in bioconjugation chemistry and targeted drug delivery systems. The compound's reactive handles make it suitable for creating cleavable linkers in antibody-drug conjugates (ADCs) and other advanced therapeutic modalities. As the pharmaceutical industry continues to develop more sophisticated drug candidates, the demand for versatile intermediates like this carbamate-protected amine is expected to grow substantially.